Cas no 1236764-10-5 (4-(3,3,3-Trifluoro-propoxy)-phenylamine)

• Product Name: 4-(3,3,3-Trifluoro-propoxy)-phenylamine
• CAS No: 1236764-10-5
• MF: C₉H₁₀F₃NO
• MW: 205.1770
• CID: 4723530
• PubChem ID: 62056677
• Update Time: 2025-10-31

4-(3,3,3-Trifluoro-propoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(3,3,3-trifluoropropoxy)-
• LZMGKADMEAHSDH-UHFFFAOYSA-N
• 4-(3,3,3-trifluoro-propoxy)-phenylamine
• DB-186827
• 1236764-10-5
• AKOS011333981
• 4-(3,3,3-trifluoropropoxy)aniline
• Benzenamine, 4-(3,3,3-trifluoropropoxy)-
• D85938
• SCHEMBL10175
• 4-(3,3,3-Trifluoro-propoxy)-phenylamine

• Inchi： 1S/C9H10F3NO/c10-9(11,12)5-6-14-8-3-1-7(13)2-4-8/h1-4H,5-6,13H2
• InChI Key： LZMGKADMEAHSDH-UHFFFAOYSA-N
• SMILES： FC(C([H])([H])C([H])([H])OC1C([H])=C([H])C(=C([H])C=1[H])N([H])[H])(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(3,3,3-Trifluoro-propoxy)-phenylamine

4-(3,3,3-Trifluoro-propoxy)-phenylamine (CAS No. 1236764-10-5): An Overview and Recent Advances

4-(3,3,3-Trifluoro-propoxy)-phenylamine (CAS No. 1236764-10-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a phenylamine moiety substituted with a trifluoropropoxy group, which imparts distinct physical and chemical properties.

The trifluoropropoxy group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This characteristic makes 4-(3,3,3-Trifluoro-propoxy)-phenylamine an attractive building block for the synthesis of more complex molecules with tailored properties. In the pharmaceutical industry, such compounds are often explored for their potential as intermediates in the development of new drugs.

Recent research has highlighted several key aspects of 4-(3,3,3-Trifluoro-propoxy)-phenylamine. A study published in the Journal of Medicinal Chemistry investigated the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that the trifluoropropoxy substitution significantly enhanced the antiviral activity of the resulting compounds against a range of viral strains, including influenza and herpes simplex virus (HSV). This finding underscores the potential of 4-(3,3,3-Trifluoro-propoxy)-phenylamine in developing more effective antiviral therapies.

In another study published in the European Journal of Organic Chemistry, scientists explored the synthetic pathways for producing 4-(3,3,3-Trifluoro-propoxy)-phenylamine. They developed an efficient and scalable method that involves a multi-step reaction sequence starting from readily available starting materials. The optimized synthetic route not only improves yield but also reduces environmental impact by minimizing waste generation and energy consumption. This advancement is particularly important for large-scale production in industrial settings.

The physical properties of 4-(3,3,3-Trifluoro-propoxy)-phenylamine have also been extensively studied. The compound exhibits high thermal stability and solubility in common organic solvents, making it suitable for various chemical processes. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and gas chromatography-mass spectrometry (GC-MS), respectively. These properties are crucial for understanding its behavior in different reaction conditions and for optimizing its use in industrial applications.

In the field of materials science, 4-(3,3,3-Trifluoro-propoxy)-phenylamine has shown promise as a functional monomer for polymer synthesis. Researchers at a leading materials science institute have demonstrated that this compound can be polymerized to form polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in advanced coatings, adhesives, and electronic devices due to their superior performance characteristics.

The safety profile of 4-(3,3,3-Trifluoro-propoxy)-phenylamine is another important aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally well-tolerated at low concentrations and does not exhibit significant toxicity or mutagenicity. However, proper handling and storage practices are recommended to ensure safety in laboratory and industrial settings.

In conclusion, 4-(3,3,3-Trifluoro-propoxy)-phenylamine (CAS No. 1236764-10-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an invaluable tool in pharmaceutical research, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.